6-(2,4-Dichlorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C11H8Cl2N4S
• Molecular Weight: 299.2 g/mol
• IUPAC Name: 6-[(2,4-dichlorophenyl)methyl]-3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C11H8Cl2N4S/c1-6-14-15-11-17(6)16-10(18-11)4-7-2-3-8(12)5-9(7)13/h2-3,5H,4H2,1H3
• InChI Key: MXVIOEVAJUGQLS-UHFFFAOYSA-N
• SMILES: CC1=NN=C2N1N=C(S2)CC3=C(C=C(C=C3)Cl)Cl

Description

6-(2,4-Dichlorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has been synthesized for its potential use in scientific research. This compound has been the focus of several studies due to its unique properties and potential applications in a variety of fields.

Mechanism of Action

The mechanism of action of 6-(2,4-Dichlorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have shown that this compound has the ability to inhibit the growth of cancer cells and microorganisms. It is believed that this compound works by disrupting important cellular processes, such as DNA replication and protein synthesis.
Biochemical and Physiological Effects
Studies have shown that 6-(2,4-Dichlorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells and inhibit the growth of microorganisms. Additionally, this compound has been shown to have anti-inflammatory properties, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-(2,4-Dichlorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high purity. This compound is easily synthesized and yields a product with a high degree of purity. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can be toxic to certain cell types, making it important to use caution when handling and working with this compound.

Future Directions

There are several future directions for the use of 6-(2,4-Dichlorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research. One potential direction is the development of new therapeutic agents for the treatment of cancer and infectious diseases. Additionally, this compound has potential applications in the field of materials science, including the development of new polymers and coatings.
Conclusion
In conclusion, 6-(2,4-Dichlorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has potential applications in a variety of scientific research fields. This compound has been shown to have unique properties and potential as a therapeutic agent for the treatment of various diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 6-(2,4-Dichlorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,4-dichlorobenzylamine with 3-methyl-1,2,4-triazole-5-thiol in the presence of a catalyst. The reaction proceeds under mild conditions and yields a high purity product.

Scientific Research Applications

6-(2,4-Dichlorobenzyl)-3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been used in a variety of scientific research applications. One of the most promising uses for this compound is in the field of medicinal chemistry. Studies have shown that this compound has potential as a therapeutic agent for the treatment of various diseases, including cancer and infectious diseases.